2-(2,4-dimethylphenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C24H24N2OS3/c1-16-9-10-18(17(2)14-16)15-22(27)26(12-11-19-6-5-13-29-19)24-25-23-20(28-3)7-4-8-21(23)30-24/h4-10,13-14H,11-12,15H2,1-3H3
• InChI Key: YUTUCWURBMEETD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)N(CCC2=CC=CS2)C3=NC4=C(S3)C=CC=C4SC)C
• Molecular Formula: C24H24N2OS3
• Molecular Weight: 452.7 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzo[d]thiazol-2-yl group, which is a type of heterocyclic aromatic compound, and a thiophen-2-yl group, another type of aromatic heterocycle. The presence of these groups could suggest potential bioactivity.

Scientific Research Applications

Antitumor Activity

• Compounds similar to 2-(2,4-dimethylphenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide have been evaluated for antitumor activity. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives demonstrated significant anticancer activity against various cancer cell lines. These findings highlight the potential of such compounds in cancer treatment research (Yurttaş, Tay, & Demirayak, 2015).

Inhibition of Acyl-CoA:Cholesterol O-Acyltransferase-1

• Derivatives of this compound, like K-604, have shown effectiveness as inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), with potential therapeutic implications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Synthesis of Heterocyclic Derivatives

• The reactivity of similar compounds has been explored for synthesizing various heterocyclic derivatives, such as pyrazole, thiazole, and thiophene, which are useful in multiple scientific applications, including pharmaceuticals (Khalil, Sayed, & Raslan, 2012).

Insecticidal Applications

• Some derivatives have been synthesized and evaluated for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis, indicating their potential use in agricultural pest control (Fadda et al., 2017).

Photophysical Properties

• Research into the photophysical properties of amide hydrogen-bonded N-(benzo[d]thiazol-2-yl) acetamide crystals has provided insights that are relevant to the fields of material science and molecular engineering (Balijapalli et al., 2017).

Antimicrobial Activities

• Thiazole-based derivatives have been synthesized and shown to possess antimicrobial activities, suggesting their potential use in developing new antibacterial and antifungal agents (Wardkhan et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some benzo[d]thiazol-2-yl compounds have been found to have antimicrobial properties.